Cas no 2639444-72-5 (5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid)
5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid
- EN300-27733244
- 2639444-72-5
- 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid
-
- Inchi: 1S/C26H19N5O5/c32-25(33)21-10-9-15(36-21)11-31-14-29-22-23(27-13-28-24(22)31)30-26(34)35-12-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-10,13-14,20H,11-12H2,(H,32,33)(H,27,28,30,34)
- InChI Key: RPLZLIDZSNDEBM-UHFFFAOYSA-N
- SMILES: O(C(NC1C2=C(N=CN=1)N(C=N2)CC1=CC=C(C(=O)O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 481.13861872g/mol
- Monoisotopic Mass: 481.13861872g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 794
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 132Ų
5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27733244-1.0g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 1.0g |
$2118.0 | 2025-03-19 | |
| Enamine | EN300-27733244-2.5g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 2.5g |
$4150.0 | 2025-03-19 | |
| Enamine | EN300-27733244-5.0g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 5.0g |
$6140.0 | 2025-03-19 | |
| Enamine | EN300-27733244-10.0g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 10.0g |
$9105.0 | 2025-03-19 | |
| Enamine | EN300-27733244-0.05g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 0.05g |
$1779.0 | 2025-03-19 | |
| Enamine | EN300-27733244-0.1g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 0.1g |
$1863.0 | 2025-03-19 | |
| Enamine | EN300-27733244-0.25g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 0.25g |
$1948.0 | 2025-03-19 | |
| Enamine | EN300-27733244-0.5g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 95.0% | 0.5g |
$2033.0 | 2025-03-19 | |
| Enamine | EN300-27733244-1g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 1g |
$2118.0 | 2023-09-10 | ||
| Enamine | EN300-27733244-5g |
5-{[6-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-9H-purin-9-yl]methyl}furan-2-carboxylic acid |
2639444-72-5 | 5g |
$6140.0 | 2023-09-10 |
5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
Additional information on 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid
Recent Advances in the Study of 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid (CAS: 2639444-72-5)
The compound 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid (CAS: 2639444-72-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of novel therapeutics targeting nucleic acid-protein interactions. The presence of both a purine and a furan carboxylic acid moiety in its structure suggests its utility as a versatile building block in the synthesis of biologically active compounds.
Recent studies have focused on the synthesis and characterization of this compound, highlighting its role as a key intermediate in the preparation of nucleoside analogs. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the structural integrity of 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid. These studies have also explored its stability under various conditions, providing valuable insights into its handling and storage requirements for laboratory use.
In the context of medicinal chemistry, this compound has been investigated for its potential as a modulator of enzymatic activity. Preliminary in vitro assays have demonstrated its ability to interact with specific enzymes involved in nucleotide metabolism, suggesting its relevance in the design of enzyme inhibitors. Furthermore, molecular docking studies have revealed favorable binding interactions with target proteins, underscoring its potential as a scaffold for drug development.
Another area of interest is the application of 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid in the field of chemical biology. Researchers have utilized this compound as a probe to study nucleic acid-protein interactions, leveraging its fluorescent properties for detection and imaging purposes. This has opened new avenues for understanding the molecular mechanisms underlying diseases such as cancer and viral infections.
Despite these promising findings, challenges remain in the optimization of this compound for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. However, the current body of work provides a solid foundation for future investigations, positioning 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid as a molecule of significant interest in the ongoing quest for innovative therapeutics.
In conclusion, the recent advancements in the study of 5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid (CAS: 2639444-72-5) highlight its potential as a valuable tool in chemical biology and drug discovery. Continued research efforts are expected to further elucidate its biological activities and therapeutic applications, contributing to the development of next-generation pharmaceutical agents.
2639444-72-5 (5-{6-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-9H-purin-9-ylmethyl}furan-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)